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Compound of Interest

Compound Name: 6-Acetamido-3-bromopicolinic acid

Cat. No.: B057794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide has been compiled from safety data for structurally similar

compounds due to the absence of a specific Safety Data Sheet (SDS) for 6-Acetamido-3-
bromopicolinic acid (CAS No. unavailable). All procedures should be conducted with the

utmost caution in a controlled laboratory environment by qualified personnel. A thorough risk

assessment should be completed before handling this compound.

Executive Summary
6-Acetamido-3-bromopicolinic acid is a halogenated pyridine derivative. While specific

toxicological data for this compound is not readily available, analysis of closely related

analogues, such as 6-bromopicolinic acid and other brominated pyridines, indicates that it

should be handled as a substance that is irritating to the skin, eyes, and respiratory system.

This guide provides a comprehensive overview of the probable hazards, recommended

handling procedures, and emergency protocols to ensure the safe use of this compound in a

research and development setting.

Hazard Identification and Classification
Based on data from analogous compounds, 6-Acetamido-3-bromopicolinic acid is

anticipated to possess the following hazard classifications:

Skin Irritation: Likely to cause skin irritation upon contact.[1]
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Eye Irritation: Likely to cause serious eye irritation.[1]

Respiratory Irritation: May cause respiratory irritation if inhaled.[1]

Signal Word: Warning

Probable Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P501: Dispose of contents/container to an approved waste disposal plant.[2]

Physicochemical and Toxicological Data
Quantitative data for 6-Acetamido-3-bromopicolinic acid is not available. The following table

summarizes data for the related compound 6-Bromopicolinic acid (CAS: 21190-87-4) to provide

an estimate of its properties.
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Property
Value for 6-Bromopicolinic
acid

Data Source

Molecular Formula C₆H₄BrNO₂

Molecular Weight 202.01 g/mol

Appearance Off-white to tan powder Chemical Supplier Data

Melting Point 192-194 °C

Boiling Point 352.8 °C (Predicted) Chemical Supplier Data

Solubility
Slightly soluble in DMSO and

Methanol
Chemical Supplier Data

Storage Temperature
Room Temperature, Sealed in

dry, Keep in dark place
Chemical Supplier Data

Note: The molecular formula for 6-Acetamido-3-bromopicolinic acid is C₈H₇BrN₂O₃ and the

molecular weight is approximately 259.06 g/mol .[3]

Experimental Protocols and Handling
General Handling Workflow

The following diagram outlines a standard workflow for handling potentially hazardous chemical

solids like 6-Acetamido-3-bromopicolinic acid.
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Caption: General laboratory workflow for handling chemical solids.
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Detailed Methodologies

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles conforming to EN166 (EU) or NIOSH (US)

standards.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat, and consider additional protective clothing

to prevent skin exposure.

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA

or European Standard EN 149 approved respirator.

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from strong oxidizing agents.

Spill and Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid dust formation and contact with the substance.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning: Sweep up and shovel into a suitable, labeled container for

disposal. Avoid raising dust.

First-Aid Measures
The following first-aid measures are based on protocols for similar chemical compounds and

should be administered by trained personnel.
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Caption: First-aid response to chemical exposure.

Inhalation: If inhaled, remove the victim to fresh air and keep at rest in a position comfortable

for breathing. Call a poison center or doctor if you feel unwell.

Skin Contact: In case of contact, immediately wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention. Take off contaminated clothing and wash it

before reuse.

Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion: If swallowed, rinse mouth. Do NOT induce vomiting. Call a poison center or doctor

if you feel unwell.

Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors, including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂), and

hydrogen bromide.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Dispose of this compound and its container in accordance with local, regional, and national

regulations. Waste should be sent to an approved waste disposal plant. Do not empty into

drains or the environment.

Biological Activity and Applications
While specific data for 6-Acetamido-3-bromopicolinic acid is limited, pyridine carboxylic acid

isomers and their derivatives are known to be biologically active and are used in the discovery

of new enzyme inhibitors.[4][5] Compounds with similar structures have been investigated for a

range of therapeutic applications. The acetamido group, in particular, is found in various

pharmacologically active molecules.[6] Further research is required to elucidate the specific

biological targets and potential applications of 6-Acetamido-3-bromopicolinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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